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Compound of Interest

Compound Name: Berbamine dihydrochloride

Cat. No.: B7945152 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the effects of berbamine
dihydrochloride on breast cancer cell lines. This document includes a summary of its

cytotoxic and pro-apoptotic effects, details on the signaling pathways involved, and

standardized protocols for key in vitro experiments.

Introduction
Berbamine dihydrochloride, a bis-benzylisoquinoline alkaloid, has demonstrated anti-cancer

properties in various cancer models. In breast cancer, it has been shown to inhibit cell

proliferation and induce apoptosis, suggesting its potential as a therapeutic agent. These notes

are intended to guide researchers in studying the effects of berbamine dihydrochloride on

breast cancer cell lines.

Data Presentation
The following tables summarize the quantitative data on the effects of berbamine
dihydrochloride on various breast cancer cell lines.

Table 1: IC50 Values of Berbamine Dihydrochloride in Breast Cancer Cell Lines
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Cell Line
Cancer
Subtype

IC50 (µM)
Treatment
Duration

Reference

MDA-MB-231 Triple-Negative 22.72 72 hours [1][2]

MCF-7 Luminal A 20.92 72 hours [1][2]

Table 2: Apoptotic Effects of Berbamine Dihydrochloride in Breast Cancer Cell Lines

Cell Line Concentration (µM) Effect Reference

MDA-MB-231 20
28.4% decrease in

apoptosis ratio
[1][2]

MCF-7 20
62.4% decrease in

apoptosis ratio
[1][2]

Table 3: Effects of Berbamine Dihydrochloride on Cell Viability in Combination with

Doxorubicin

Cell Line
Berbamine
(µM)

Doxorubici
n (µL)

Combined
Average
Viability (%)

Doxorubici
n Alone
Average
Viability (%)

Reference

Hs578T 20 5 46 63 [3]

Signaling Pathways
Berbamine dihydrochloride has been shown to modulate key signaling pathways involved in

cancer cell proliferation and survival. Research indicates that it suppresses the development of

triple-negative breast cancer by regulating the PI3K/Akt/MDM2/p53 and PI3K/Akt/mTOR

signaling pathways.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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